Methyl 2-(5-bromothiophen-2-yl)propanoate
Overview
Description
“Methyl 2-(5-bromothiophen-2-yl)propanoate” is a chemical compound with the molecular formula C8H9BrO2S and a molecular weight of 249.12 . It has gained increasing attention in various fields of research and industry.
Molecular Structure Analysis
The molecular structure of “Methyl 2-(5-bromothiophen-2-yl)propanoate” is characterized by the presence of a bromothiophene group attached to a propanoate group. The bromothiophene group consists of a five-membered ring containing sulfur and bromine atoms .Scientific Research Applications
Medicinal Chemistry: Anticancer Agents
Methyl 2-(5-bromothiophen-2-yl)propanoate: is utilized in medicinal chemistry due to the therapeutic importance of thiophene derivatives . These compounds are known for their effectiveness in treating various diseases, including cancer. The bromine atom present in this compound can be used for further chemical modifications, leading to the synthesis of novel anticancer agents. Researchers leverage the unique properties of thiophene to create compounds that can interfere with cancer cell growth and proliferation.
Pharmacology: Receptor Modulation
Thiophene derivatives have been shown to modulate receptor activity in the central nervous system . This modulation is essential for developing drugs that can treat neurological disorders such as anxiety, depression, and schizophrenia. The brominated thiophene moiety in Methyl 2-(5-bromothiophen-2-yl)propanoate can be critical for binding to these receptors with high affinity.
properties
IUPAC Name |
methyl 2-(5-bromothiophen-2-yl)propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrO2S/c1-5(8(10)11-2)6-3-4-7(9)12-6/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OHMOCGWWYBEKKW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(S1)Br)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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